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Compound of Interest

Compound Name: 3-Isopropoxybenzaldehyde

Cat. No.: B1298940 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 3-Isopropoxybenzaldehyde, tailored for researchers, scientists, and

professionals in drug development.

Chemical Properties
3-Isopropoxybenzaldehyde is an organic compound that appears as a colorless to light

yellow liquid or solid.[1] It is classified as a combustible solid and should be stored under an

inert gas, such as nitrogen or argon, at 2-8°C.[1]

Table 1: Physicochemical Properties of 3-Isopropoxybenzaldehyde
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Boiling Point 110-113 °C (at 2 Torr) [1]

Density 1.036 ± 0.06 g/cm³ (Predicted) [1]

Appearance
Colorless to light yellow

liquid/solid
[1]

Storage Temperature 2-8°C under inert gas [1]

SMILES String CC(C)Oc1cccc(C=O)c1

InChI Key
NOBKCEXLDDGYID-

UHFFFAOYSA-N

CAS Number 75792-33-5 [1]

Chemical Structure
3-Isopropoxybenzaldehyde possesses a benzene ring substituted with two functional groups.

An aldehyde group (-CHO) is attached to the first carbon of the ring, defining it as a

benzaldehyde derivative. An isopropoxy group (-OCH(CH₃)₂) is attached to the third carbon of

the benzene ring.
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Starting Materials

Reaction Workup & Purification

3-Hydroxybenzaldehyde

Dissolve & Stir

DMSO

Potassium t-butoxide

2-Bromopropane

Add 2-Bromopropane
20 min

Dilute & Extract18 hrs Dry & Concentrate Chromatography 3-Isopropoxybenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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